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Compound of Interest

Compound Name: 1-(Benzyloxy)-2-iodobenzene

Cat. No.: B171764 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper handling and disposal of 1-(Benzyloxy)-2-iodobenzene are critical to ensure laboratory

safety and environmental protection. This compound is classified as a harmful substance, and

direct contact or improper disposal can pose significant risks. This guide provides detailed,

step-by-step procedures for the safe disposal of 1-(Benzyloxy)-2-iodobenzene, tailored for

researchers, scientists, and drug development professionals.

Summary of Hazards and Properties
1-(Benzyloxy)-2-iodobenzene is a halogenated organic compound. Key hazard information is

summarized below.
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Property Value Citation

Physical Form Liquid [1]

Density 1.581 g/cm³ [1]

GHS Pictogram GHS07 (Harmful) [1]

Signal Word Warning [1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P302+P352 (IF ON SKIN:

Wash with plenty of soap and

water)

[1]

Detailed Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of 1-
(Benzyloxy)-2-iodobenzene waste in a laboratory setting.

I. Personal Protective Equipment (PPE)

Before handling 1-(Benzyloxy)-2-iodobenzene, ensure the following personal protective

equipment is worn:

Eye Protection: Chemical splash goggles are required. In situations with a higher risk of

splashing, a face shield should be used in conjunction with goggles.[2][3]

Hand Protection: Chemical-resistant gloves are mandatory. Based on general guidance for

halogenated solvents, nitrile or neoprene gloves are recommended. Always check the glove
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manufacturer's compatibility chart.

Body Protection: A standard laboratory coat is required. For larger quantities or in case of a

significant spill, chemical-resistant coveralls and booties may be necessary.[4][5]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[2]

II. Waste Collection and Segregation

Proper segregation of chemical waste is crucial for safe disposal and to minimize

environmental impact.

Designated Waste Container: Obtain a dedicated, properly labeled hazardous waste

container for halogenated organic compounds. These containers are often specifically

colored (e.g., green) or clearly marked.[6]

Labeling: As soon as the first volume of waste is added, label the container with a hazardous

waste tag. The label must include:

The words "Hazardous Waste"

The full chemical name: "1-(Benzyloxy)-2-iodobenzene"

An accurate estimation of the volume or mass of the waste.[6][7]

The primary hazards (e.g., "Harmful," "Irritant").[7]

Segregation:

Do not mix 1-(Benzyloxy)-2-iodobenzene with non-halogenated organic waste.[6][7]

Do not mix with aqueous waste, acids, or bases.[6][8]

Keep separate from waste containing heavy metals, pesticides, or cyanides.[7]

Storage:

Store the waste container in a designated satellite accumulation area.[7]
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The container must be kept tightly closed when not in use.[7]

Ensure the storage area is cool, dry, and well-ventilated.[7]

Secondary containment (e.g., a larger, chemically resistant bin) is required to contain any

potential leaks.[7]

III. Disposal Procedure

Transferring Waste: When transferring 1-(Benzyloxy)-2-iodobenzene waste into the

designated container, perform the operation within a chemical fume hood to minimize

inhalation exposure.[2]

Container Fullness: Do not overfill the waste container. A general guideline is to fill it to no

more than 90% of its total capacity.[9]

Requesting Pickup: Once the container is full or has been in use for a maximum of three

months, arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[7][9] Follow your institution's

specific procedures for requesting a waste pickup.

Emergency Procedures: Spills and Exposure
I. Spill Response

Small Spills (less than 100 mL in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an absorbent material such as vermiculite,

sand, or commercial sorbent pads.[10]

Gently sweep the absorbent material into a designated container for hazardous waste.

Clean the spill area with soap and water.[11]

Label the container with the spill cleanup materials as hazardous waste and dispose of it

along with other chemical waste.[7]
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Large Spills (greater than 100 mL or outside a fume hood):

Evacuate the immediate area.[10]

Notify your supervisor and your institution's EHS department immediately.

Close the doors to the affected area to confine the vapors.[12]

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

II. Exposure Procedures

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove any contaminated clothing.[2][11]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency

eyewash station, holding the eyelids open.[2][11]

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention after initial first aid measures have

been taken.[2]

Disposal Workflow Diagram
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1-(Benzyloxy)-2-iodobenzene Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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